Cas no 104155-14-8 (Phenol,dibromoethylmethyl- (9CI))

• Product Name: Phenol,dibromoethylmethyl- (9CI)
• CAS No: 104155-14-8
• MF: C₉H₁₀Br₂O
• MW: 293.98310136795
• CID: 190313
• PubChem ID: 113630
• Update Time: 2025-04-19

Phenol,dibromoethylmethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,dibromoethylmethyl- (9CI)
• 3,4-dibromo-5-ethyl-2-methylphenol
• 104155-14-8
• DTXSID10146322
• Phenol, dibromoethylmethyl-

• Inchi： 1S/C9H10Br2O/c1-3-6-4-7(12)5(2)8(10)9(6)11/h4,12H,3H2,1-2H3
• InChI Key： OWXTZEIAVZYMJY-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=C(C=C1CC)O)Br

Computed Properties

• Exact Mass: 291.9098
• Monoisotopic Mass: 291.90984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23